molecular formula C23H26N2O3S2 B256809 N-(1-adamantyl)-2-[5-(4-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetamide

N-(1-adamantyl)-2-[5-(4-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetamide

Cat. No. B256809
M. Wt: 442.6 g/mol
InChI Key: VWEYSUNIRJLFME-OCKHKDLRSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1-adamantyl)-2-[5-(4-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetamide, also known as AAMC, is a thiazolidinedione derivative that has been synthesized and studied for its potential use in various scientific research applications. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of N-(1-adamantyl)-2-[5-(4-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetamide involves its interaction with various molecular targets in the body. It has been found to activate peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism. It has also been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. This dual mechanism of action contributes to the various biochemical and physiological effects exhibited by N-(1-adamantyl)-2-[5-(4-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetamide.
Biochemical and Physiological Effects:
N-(1-adamantyl)-2-[5-(4-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetamide has been found to exhibit various biochemical and physiological effects, including anti-diabetic, anti-inflammatory, anti-cancer, and neuroprotective effects. It has been found to improve insulin sensitivity and glucose uptake, reduce inflammation and oxidative stress, induce apoptosis in cancer cells, and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

N-(1-adamantyl)-2-[5-(4-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetamide has several advantages for use in lab experiments, including its high purity and stability, as well as its well-defined mechanism of action. However, its limited solubility and potential toxicity at high concentrations may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(1-adamantyl)-2-[5-(4-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetamide. One such direction is the further exploration of its potential use in the treatment of diabetes and cancer. Another direction is the investigation of its neuroprotective properties and potential use in the treatment of neurodegenerative diseases. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic properties may further enhance its potential for use in scientific research.

Synthesis Methods

The synthesis of N-(1-adamantyl)-2-[5-(4-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetamide involves the reaction of 1-adamantylamine with 2-chloroacetic acid, followed by the reaction of the resulting product with 4-methoxybenzaldehyde and thiosemicarbazide. The final product is obtained through the addition of acetic anhydride. This synthesis method has been studied and optimized for maximum yield and purity.

Scientific Research Applications

N-(1-adamantyl)-2-[5-(4-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetamide has been studied for its potential use in various scientific research applications. One such application is in the treatment of diabetes, as it has been found to exhibit anti-diabetic properties by improving insulin sensitivity and glucose uptake. It has also been studied for its potential use in the treatment of cancer, as it has been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells.

properties

Product Name

N-(1-adamantyl)-2-[5-(4-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetamide

Molecular Formula

C23H26N2O3S2

Molecular Weight

442.6 g/mol

IUPAC Name

N-(1-adamantyl)-2-[(5Z)-5-[(4-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide

InChI

InChI=1S/C23H26N2O3S2/c1-28-18-4-2-14(3-5-18)9-19-21(27)25(22(29)30-19)13-20(26)24-23-10-15-6-16(11-23)8-17(7-15)12-23/h2-5,9,15-17H,6-8,10-13H2,1H3,(H,24,26)/b19-9-

InChI Key

VWEYSUNIRJLFME-OCKHKDLRSA-N

Isomeric SMILES

COC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC(=O)NC34CC5CC(C3)CC(C5)C4

SMILES

COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)NC34CC5CC(C3)CC(C5)C4

Canonical SMILES

COC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)NC34CC5CC(C3)CC(C5)C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.